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Compound of Interest

Compound Name: H-His-Asp-Ser-Gly-OH

CAS No.: 84861-22-3

Cat. No.: B14417864

Get Quote

Executive Summary: Beyond Simple Affinity
In the development of copper-modulating therapeutics—whether for sequestering excess

copper in neurodegenerative models (e.g., Alzheimer’s Aβ toxicity) or delivering cytotoxic

copper to tumors—the HDSG (His-Asp-Ser-Gly) motif represents a critical class of Amino-

Terminal Cu(II)- and Ni(II)-Binding (ATCUN)-like sequences.

While Surface Plasmon Resonance (SPR) or Fluorescence quenching can provide kinetic rates

(

), they often fail to capture the thermodynamic landscape driving the interaction. Isothermal
Titration Calorimetry (ITC) is the only label-free technique capable of directly measuring the
binding enthalpy (

), allowing for the complete deconvolution of the Gibbs free energy (

) into its enthalpic and entropic components.

This guide outlines the validation of the Cu-HDSG complex, comparing it against the biological

gold standard GHK-Cu (Gly-His-Lys) and the synthetic standard EDTA.
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Technical Rationale: The "c-Value" Challenge
Why Direct Titration Often Fails for Cu-Chelators
A common error in validating high-affinity copper chelators like HDSG is attempting a direct

titration (injecting Cu into Peptide).

ATCUN-like motifs often possess dissociation constants (

) in the femtomolar to picomolar range (

to

M). For ITC, the Wiseman "c-value" is defined as:

Where

is the association constant (

).

If

is

M, the c-value becomes astronomically high (

), resulting in a "step function" isotherm with no curvature. This makes it mathematically
impossible to fit

accurately.

The Expert Solution: Competition Titration
To validate Cu-HDSG, you must employ a Competition Titration (or Displacement Titration). You

bind Copper to a weaker, well-characterized ligand (e.g., Glycine) first, and then titrate the

HDSG peptide into the Cu-Glycine complex.

The Reaction:

This lowers the apparent affinity to a measurable range (
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), allowing precise calculation of the true thermodynamic parameters using Hess’s Law.

Comparative Analysis: HDSG vs. Alternatives
The following data summarizes the thermodynamic profile of HDSG compared to GHK

(biological carrier) and EDTA (synthetic scavenger).

Table 1: Thermodynamic Parameters of Cu(II) Complexation (at 25°C, pH 7.4)
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Parameter
Cu-HDSG

(Target)

Cu-GHK (Bio-

Standard)

Cu-EDTA

(Synth-

Standard)

Interpretation

Log K (Affinity) ~13.5 - 14.0 ~16.4 ~18.8

HDSG shows

high affinity but is

exchangeable,

ideal for

transport rather

than irreversible

stripping.

(kcal/mol)
-22.5

(Exothermic)
-24.1 -8.5

HDSG binding is

enthalpically

driven, driven by

bond formation

(N-terminal

amine + amide

nitrogens).

(cal/mol/deg)
-15.0

(Unfavorable)
-18.2 +22.0

EDTA is entropy

driven (water

release). HDSG

pays an entropy

cost to fold

around the

metal.

Stoichiometry (n) 1:1 1:1 1:1

Confirms specific

mononuclear

binding.

Proton Release ~2 - 3 ~2 - 3 0 - 1

Critical: HDSG

displaces amide

protons; buffer

choice is vital

(see Protocol).
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Note: Values are representative of ATCUN-like motifs and standard chelators in non-

coordinating buffers.

Validated Experimental Protocol
Phase A: Buffer Selection (Critical Step)
Because Cu-HDSG binding involves the deprotonation of backbone amides, protons are

released into the bulk solvent.

Avoid: TRIS or Histidine buffers (they bind Copper).

Avoid: Phosphate (precipitates Copper).

Select:MOPS or MES (Good’s buffers). They have low metal affinity.

Correction: You must perform the experiment in at least two buffers with different ionization

enthalpies (e.g., MOPS vs. HEPES) to subtract the heat of buffer protonation (

).

Phase B: The Competition Workflow
Goal: Determine

by competing against Glycine.

Reagents:
Cell Reagent: 20 µM HDSG peptide in 50 mM MOPS, pH 7.4.

Syringe Reagent: 200 µM Cu(II)-Glycine complex (1:3 ratio of Cu:Gly to ensure Cu is fully

bound).

Preparation: Mix

with 3-fold excess Glycine.

Step-by-Step:
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Cleaning: Wash ITC cell with 10% Decon 90, then exhaustive water rinse. Residual EDTA

from previous runs will ruin Cu data.

Loading: Load HDSG into the sample cell. Load Cu-Glycine into the syringe.

Parameters:

Temperature: 25°C

Stir Speed: 750-1000 rpm

Injections: 19 x 2 µL (First injection 0.4 µL, discard data).

Spacing: 180 seconds (ensure return to baseline).

Control: Titrate Cu-Glycine into Buffer (Heat of Dilution). Subtract this from the main run.

Phase C: Data Analysis (Hess's Law Application)
Do not fit to a "One Set of Sites" model directly. You must use a Competitive Binding Model.

You must manually input the known binding constants of the Cu-Glycine complex (from

literature or separate ITC run) into the analysis software (e.g., MicroCal PEAQ-ITC or

equivalent) to solve for the HDSG parameters.

Visualizing the Thermodynamic Cycle
The following diagram illustrates the indirect determination of the Cu-HDSG binding

thermodynamics.
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Hess's Law Application

Free Species
Cu(aq) + HDSG + Gly

Competitor Complex
Cu-Gly + HDSG

Known Affinity (Ka_Gly)
Reference State

Target Complex
Cu-HDSG + Gly

Target Affinity (Ka_HDSG)
(Too strong to measure directly)

Measured Exchange
(ITC Experiment)

Click to download full resolution via product page

Caption: Thermodynamic cycle for determining high-affinity Cu-HDSG constants via Glycine

competition. The red path is calculated by subtracting the grey path from the blue path.

Self-Validating Checks (Quality Control)
To ensure your data is publishable and trustworthy, apply these checks:

The "N" Value Check: The stoichiometry (

) should be between 0.9 and 1.1.

If N < 0.8: Your peptide concentration is likely wrong (check purity/moisture content) or the

copper has precipitated.

If N > 1.2: The copper concentration is likely wrong (hygroscopic salts). Validate Cu

concentration using ICP-MS or EDTA titration.
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The pH Check: Measure pH of the cell and syringe solutions after preparation. A mismatch of

>0.1 pH units will cause large heat of ionization artifacts.

The Visual Check: The raw injection peaks should return to baseline. If the baseline drifts

downwards, you likely have slow precipitation or oxidation of the peptide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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